
An In-depth Technical Guide to the Chemical
Structure of Brl 20596

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Brl 20596

Cat. No.: B1667799 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Brl 20596 is a chemical compound identified by the CAS number 69082-47-9.[1] This

document provides a concise summary of its core chemical structure and properties based on

publicly available data. It is important to note that detailed experimental data, including

spectroscopic analyses and biological activity, are not readily available in the public domain.

This guide, therefore, focuses on the established structural information and provides context

where possible.

Core Chemical Identity
The fundamental chemical identity of Brl 20596 is well-defined in chemical databases.
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Property Value Source

IUPAC Name

N-(4-amino-5-chloro-2-

methoxyphenyl)-1-

benzylpiperidine-4-

carboxamide

[1]

CAS Number 69082-47-9 [1]

Molecular Formula C20H24ClN3O2 [1]

Molecular Weight 373.9 g/mol [1]

Chemical Structure Visualization
The two-dimensional structure of Brl 20596, based on its IUPAC name, is presented below.

This diagram illustrates the connectivity of the atoms and the key functional groups within the

molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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